Cas no 61735-57-7 (Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1))

Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1) structure
61735-57-7 structure
Product Name:Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
CAS No:61735-57-7
MF:C17H12FN3O7
MW:389.291487693787
CID:468076
PubChem ID:71392796
Update Time:2025-04-19

Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
    • 1-fluoro-5-methoxynaphthalene,1,3,5-trinitrobenzene
    • 1-Fluoro-5-methoxynaphthalene--1,3,5-trinitrobenzene (1/1)
    • DTXSID60814589
    • 61735-57-7
    • Inchi: 1S/C11H9FO.C6H3N3O6/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-7H,1H3;1-3H
    • InChI Key: MURDUVDPUJSSRW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C(C=CC=C21)OC.[O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 389.06596
  • Monoisotopic Mass: 389.06592789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 401
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 138.65
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd